New pyridine dithiols: synthesis and structures of complexes with acids
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A701774J
Abstract
Pyridine dithiols have been synthesized by base-induced addition of
2,6-lutidine to (non-enolisable) thioketones, and have been found to
encapsulate various acids.
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